Cas no 145439-15-2 (1-Acetyl-4-chloro-1H-indazole)

• Product Name: 1-Acetyl-4-chloro-1H-indazole
• CAS No: 145439-15-2
• MF: C₉H₇ClN₂O
• MW: 194.61768078804
• MDL: MFCD09878372
• CID: 105571
• PubChem ID: 12639179
• Update Time: 2025-04-18

1-Acetyl-4-chloro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chloro-1H-indazol-1-yl)ethanone
• 1-Acetyl-4-chloro-1H-indazole
• Ethanone,1-(4-chloro-1H-indazol-1-yl)-
• 1-(4-chloroindazol-1-yl)ethanone
• AKOS006343984
• 1-Acetyl-4-chloro-1H-indazole, AldrichCPR
• CS-0205802
• VFA43915
• 145439-15-2
• 1-(4-Chloro-1H-indazol-1-yl)ethan-1-one
• SCHEMBL3707494
• PS-5530
• Ethanone, 1-(4-chloro-1H-indazol-1-yl)-
• DTXSID30505275
• MFCD09878372

• MDL： MFCD09878372
• Inchi： 1S/C9H7ClN2O/c1-6(13)12-9-4-2-3-8(10)7(9)5-11-12/h2-5H,1H3
• InChI Key： LCYJCQCITQRLLC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1C=NN2C(C)=O

Computed Properties

• Exact Mass: 194.02500
• Monoisotopic Mass: 194.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89000
• LogP: 2.34980

1-Acetyl-4-chloro-1H-indazole Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：